Cas no 847406-59-1 (ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate
• CAS No: 847406-59-1
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5843903
• PubChem ID: 7117081
• Update Time: 2025-05-23

ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-(4-isopropylphenoxy)acetamido)benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[[2-[4-(1-methylethyl)phenoxy]acetyl]amino]-, ethyl ester
• ethyl 3-[[2-(4-propan-2-ylphenoxy)acetyl]amino]-1-benzofuran-2-carboxylate
• AKOS024594595
• AB00684900-01
• 847406-59-1
• F0666-1620
• ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate

• Inchi： 1S/C22H23NO5/c1-4-26-22(25)21-20(17-7-5-6-8-18(17)28-21)23-19(24)13-27-16-11-9-15(10-12-16)14(2)3/h5-12,14H,4,13H2,1-3H3,(H,23,24)
• InChI Key： LDHIGVGOVWPHCX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COC2=CC=C(C(C)C)C=C2)=O)=C1C(OCC)=O

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 578.1±50.0 °C(Predicted)
• pka: 11.67±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate

Recent Advances in the Study of Ethyl 3-{2-[4-(Propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate (CAS: 847406-59-1)

The compound ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate (CAS: 847406-59-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a benzofuran core and an isopropylphenoxyacetamido side chain. These structural elements are believed to contribute to its interaction with specific biological targets, particularly in the context of inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on COX-2, an enzyme implicated in inflammation and cancer progression.

In terms of synthesis, advancements have been made in optimizing the yield and purity of ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate. A recent paper in Organic Process Research & Development outlined a novel catalytic method that reduces the number of synthetic steps while maintaining high enantiomeric purity. This method is particularly relevant for scaling up production for preclinical and clinical studies.

Preliminary in vivo studies have shown promising results. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced tumor growth in murine models of colorectal cancer, with minimal off-target effects. These findings suggest that ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate could serve as a lead compound for developing new anticancer agents.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, require further optimization. Additionally, more extensive toxicological studies are needed to ensure its safety profile. Researchers are currently exploring structural modifications to address these issues while preserving the compound's biological activity.

In conclusion, ethyl 3-{2-[4-(propan-2-yl)phenoxy]acetamido}-1-benzofuran-2-carboxylate represents a promising candidate for further development in medicinal chemistry. Its unique mechanism of action and favorable preliminary data warrant continued investigation. Future research should focus on optimizing its pharmacological properties and expanding its therapeutic potential to other disease areas.